Cas no 56437-05-9 (Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3-methoxy-)

• Product Name: Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3-methoxy-
• CAS No: 56437-05-9
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 348856
• PubChem ID: 2753015
• Update Time: 2025-04-19

Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 3-methoxy-
• 3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
• 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
• SCHEMBL3163095
• 4-methoxybenzocyclobutane-1-carbonitrile
• 56437-05-9
• AKOS004907888
• NWWZPEXREHUVKB-UHFFFAOYSA-N
• DTXSID30372949

• Inchi： 1S/C10H9NO/c1-12-9-2-3-10-7(5-9)4-8(10)6-11/h2-3,5,8H,4H2,1H3
• InChI Key： NWWZPEXREHUVKB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CC2C#N

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 58-60 ºC
• Solubility: Very slightly soluble (0.8 g/l) (25 º C),
• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles